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Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of yttrium,

its primary mineral sources, and the detailed methodologies employed in its extraction and

purification. The quantitative data, experimental protocols, and process workflows are

presented to serve as a valuable resource for professionals in research and development.

Natural Occurrence and Abundance of Yttrium
Yttrium (Y), a silvery-metallic transition metal, is chemically similar to the lanthanides and is

classified as a rare-earth element (REE).[1] It is never found in nature as a free element but is

present in most rare-earth minerals and some uranium ores.[1] The abundance of yttrium in the

Earth's crust is approximately 31 parts per million (ppm), making it the 28th most abundant

element.[1][2][3]

Yttrium is found in various geological and extraterrestrial materials. Its concentration varies

significantly across different environments. In soil, yttrium concentrations range from 10 to 150

ppm, with a dry weight average of 23 ppm.[1][2] Seawater contains a much lower concentration

at 9 parts per trillion (ppt).[1][2] Notably, lunar rock samples from the Apollo missions showed a

relatively high yttrium content.[1][4]

The primary commercial sources of yttrium are rare-earth minerals. The most significant of

these are monazite and xenotime, which are rare-earth phosphate minerals.[5] Xenotime is a
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particularly rich source of yttrium-group oxides.[5] Other important minerals include gadolinite,

euxenite, and laterite clays.[4][6]

Source Yttrium Abundance/Concentration

Earth's Crust ~31 ppm[1][2][3] (0.0029%)[7]

Igneous Rocks 33 ppm[8]

Shale 18 ppm[8]

Sandstone 9 ppm[8]

Limestone 4.3 ppm[8]

Soil 10-150 ppm (average 23 ppm)[1][2]

Seawater 9 ppt[1][2]

Mineral Yttrium Content (as oxide)

Monazite Sand ~3%[4]

Xenotime 54-67% (yttrium-group oxides)[5]

Extraction of Yttrium from Ores
The extraction of yttrium is a complex multi-step process due to its chemical similarity to other

rare-earth elements, with which it is always found. The general workflow involves ore

beneficiation, digestion, separation and purification, and finally, reduction to the metallic form.

Ore Beneficiation and Digestion
Initially, the raw ore undergoes beneficiation processes such as flotation, gravity, and magnetic

separation to produce a concentrate of the yttrium-bearing minerals.[9] This concentrate is then

subjected to chemical digestion to break down the mineral structure and bring the rare-earth

elements into solution. Two primary methods are employed for digestion:

Acid Leaching: Concentrated sulfuric acid is used to leach the rare-earth elements from the

mineral concentrate.[5] This method is effective but can be hazardous to the environment.[5]
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Alkaline Fusion: The mineral concentrate is fused with sodium hydroxide at high

temperatures (around 400°C).[5] This environmentally friendlier method converts the rare-

earth phosphates into insoluble hydroxides.[5] The resulting solid is then leached with water

to remove soluble phosphates, and the rare-earth hydroxides are dissolved in an acid like

hydrochloric acid.[5]
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Yttrium Ore Processing and Digestion Workflow

Separation and Purification
The separation of yttrium from other rare-earth elements is the most challenging part of the

extraction process. Solvent extraction and ion exchange chromatography are the most effective

methods for this purpose.[10][11]

Solvent extraction, also known as liquid-liquid extraction, is the predominant industrial method

for separating rare-earth elements.[10] This technique relies on the differential solubility of rare-

earth ions between an aqueous phase (the leach liquor) and an immiscible organic phase

containing a specific extractant.

Experimental Protocol for a Stepwise Solvent Extraction of Yttrium:

This protocol describes a method for recovering yttrium from a high-ferric and strongly acidic

sulfate leach solution.[12]

Step 1: Iron Removal and pH Adjustment

Organic Phase: 30% (v/v) N235 + 15% (v/v) TBP + 55% (v/v) sulfonated kerosene.

Procedure: The sulfate leach solution is contacted with the organic phase. N235+TBP

selectively extracts iron and sulfuric acid, with negligible loss of yttrium.[12] The raffinate

(aqueous phase) is now at a desirable pH for the next step.

Stripping: The iron-loaded organic phase is stripped with a 50 g/L H₂SO₄ solution to

regenerate the extractant.[12]

Step 2: Yttrium Extraction

Organic Phase: P204 + TBP in a suitable organic solvent.

Procedure: The raffinate from Step 1 is contacted with the P204+TBP organic phase to

extract yttrium.[12] Some iron may be co-extracted.

Step 3: Selective Stripping
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Procedure: The yttrium and iron-loaded organic phase is first stripped with a 50 g/L H₂SO₄

solution to remove the co-extracted iron.[12] Subsequently, the organic phase is stripped

with a 0.6 mol/L H₂C₂O₄ (oxalic acid) solution to recover the yttrium into the aqueous

phase as yttrium sulfate.[12]

Parameter Value/Reagent Purpose

Iron Extraction

Organic Phase
30% N235 + 15% TBP in

sulfonated kerosene[12]

Selective removal of iron and

acid

Stripping Agent 50 g/L H₂SO₄[12] Regeneration of organic phase

Yttrium Extraction

Organic Phase P204 + TBP[12] Extraction of yttrium

Selective Stripping

Iron Stripping 50 g/L H₂SO₄[12] Removal of co-extracted iron

Yttrium Stripping 0.6 mol/L H₂C₂O₄[12] Recovery of yttrium

Ion exchange chromatography is another powerful technique for separating rare-earth

elements, particularly for achieving high purity.[11] The process involves passing the rare-earth

solution through a column packed with a resin that has an affinity for these ions. By carefully

controlling the composition of the eluent (the solution used to wash the column), the rare-earth

elements can be selectively removed from the resin at different times, thus achieving

separation.

Experimental Protocol for Ion Exchange Separation:

Resin: A strong acid cation resin is typically used.[13]

Loading: The acidic leach liquor containing the mixture of rare-earth elements is passed

through the column, and the REE ions bind to the resin.

Elution: The column is then eluted with a complexing agent, such as

ethylenediaminetetraacetic acid (EDTA) or ammonium EDTA (NH₄EDTA).[14] The stability of
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the REE-EDTA complexes varies, allowing for their sequential elution. The pH of the eluent is

a critical parameter for achieving good separation.[14]

Fraction Collection: The eluate is collected in fractions, with each fraction being enriched in a

particular rare-earth element.
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Production of Yttrium Oxide
After separation, the purified yttrium is typically in a solution. To obtain a solid compound, it is

precipitated, usually as yttrium oxalate, by adding oxalic acid.[3] The yttrium oxalate precipitate

is then washed, dried, and calcined (heated to a high temperature in the presence of air) to

convert it into yttrium oxide (Y₂O₃), a stable white powder.[3][15][16]

Experimental Protocol for Yttrium Oxide Production via Oxalate Precipitation:

Precipitation: Slowly add a solution of oxalic acid or ammonium oxalate to the purified yttrium

salt solution (e.g., yttrium nitrate or chloride) while stirring.[17] A white precipitate of yttrium

oxalate will form.

Aging: The precipitate is maintained at an elevated temperature (e.g., 90-100°C) for a period

of time (0.5 to 24 hours) to improve its crystal structure.[16]

Washing and Drying: The yttrium oxalate precipitate is filtered, washed with deionized water

to remove impurities, and then dried.

Calcination: The dried yttrium oxalate is calcined at a high temperature (e.g., >800°C) in a

furnace.[17] This decomposes the oxalate and yields high-purity yttrium oxide.

Production of Yttrium Metal
The production of yttrium metal is achieved through a metallothermic reduction process.

Yttrium oxide is first converted to yttrium fluoride (YF₃) by reacting it with hydrogen fluoride

(HF).[3] The yttrium fluoride is then reduced to the metallic state using a more reactive metal,

typically calcium.[6][18]

Experimental Protocol for Metallothermic Reduction:

Fluorination: Yttrium oxide (Y₂O₃) is reacted with anhydrous hydrogen fluoride (HF) gas at an

elevated temperature to produce yttrium fluoride (YF₃).

Reduction: The yttrium fluoride is mixed with a reducing agent, such as calcium metal, in a

tantalum or molybdenum crucible.[18] The mixture is heated in an inert atmosphere (e.g.,

argon) to a temperature above the melting points of both yttrium and the resulting calcium
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fluoride slag (e.g., up to 1600°C).[18] The denser yttrium metal settles at the bottom of the

crucible.

Purification: The resulting yttrium metal sponge can be further purified by vacuum distillation

or arc melting.[19][20]
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Conclusion
The extraction and purification of yttrium are intricate processes that require a deep

understanding of the chemistry of rare-earth elements. The methodologies outlined in this

guide, from ore digestion to metallothermic reduction, represent the current state-of-the-art in

yttrium production. For researchers and professionals, a thorough grasp of these techniques is

essential for the development of new applications and the optimization of existing processes.

The quantitative data provided serves as a baseline for process evaluation and improvement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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